9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline

• IUPAC Name: 9-bromo-6-ethylindolo[3,2-b]quinoxaline
• InChI: InChI=1S/C16H12BrN3/c1-2-20-14-8-7-10(17)9-11(14)15-16(20)19-13-6-4-3-5-12(13)18-15/h3-9H,2H2,1H3
• InChI Key: FDVFUOAGKOCQKN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Br)C3=NC4=CC=CC=C4N=C31
• Molecular Formula: C16H12BrN3
• Molecular Weight: 326.19 g/mol

Description

“9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline” is a chemical compound with the molecular formula C16H12BrN3. It is a derivative of 6H-indolo[2,3-b]quinoxaline, a planar fused heterocyclic compound.

Synthesis Analysis

The synthesis of indolo[2,3-b]quinoxaline derivatives often involves condensation reactions of isatin with o-phenylenediamine. The usual catalysts in such reactions are Brønsted acids, for example, acetic, formic, or hydrochloric acid. The use of copper-doped CdS nanoparticles was recently proposed for the reactions of substituted isatins with o-phenylenediamine, performed under the conditions of microwave irradiation.

Molecular Structure Analysis

The molecular structure of “9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline” is a fused ring structure having two heterocyclic rings (indole and quinoxaline). The presence of bulkier polyaromatic hydrocarbon segments in the 6H-indolo[2,3-b]quinoxaline enhances the thermal stability.

Chemical Reactions Analysis

The majority of the approaches reported in the literature for the synthesis of indolo[2,3-b]quinoxaline derivatives rely on transition-metal-catalyzed cross-coupling reactions and direct С–Н functionalization, as well as intramolecular oxidative cyclodehydrogenation processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of “9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline” include a molecular weight of 326.191 Da. The compound has a yield of 72.8% (0.26 g) and a melting point of 239°C.

Scientific Research Applications

Antiviral Applications

The derivatives of 6H-indolo[2,3-b]quinoxaline have demonstrated significant antiviral effects against viruses such as human CMV, HSV-1, and VZV. .

Anticancer Research

These compounds are also being studied for their anticancer properties. .

DNA Binding Studies

Specific derivatives like 9-fluoro-6H-indolo[2,3-b]quinoxaline have been synthesized and studied for their ability to bind to DNA. .

Synthesis Methods

Research has been conducted on developing new and effective routes for obtaining a broad range of biologically active N-substituted 6H-indolo[2,3-b]quinoxalines. .

Cytotoxic Evaluation

Novel derivatives of 6H-indolo[2,3-b]quinoxaline have been synthesized and evaluated for their cytotoxicity. .

Mechanism of Action

Target of Action

The primary target of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline is DNA . The compound interacts with DNA, causing disruptions in vital processes for DNA replication .

Mode of Action

9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline operates through a mechanism known as DNA intercalation . This process involves the insertion of molecules between the planar nitrogenous bases of DNA. This interaction with DNA can lead to significant changes in the DNA structure, disrupting processes vital for DNA replication .

Biochemical Pathways

It is known that the compound’s interaction with dna can disrupt vital processes for dna replication . This disruption can affect various biochemical pathways, particularly those involved in cell replication and growth.

Result of Action

The result of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline’s action is the disruption of DNA replication processes . This disruption can lead to cell death, which explains the compound’s cytotoxic effects . It has been observed that some derivatives of 6H-indolo[2,3-b]quinoxaline exhibit cytotoxicity against certain human cancer cell lines .

Action Environment

The action of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline can be influenced by various environmental factors. For instance, the compound exhibits high solubility in acetonitrile , suggesting that its action might be influenced by the solvent environment. Additionally, the compound’s stability, which is crucial for its efficacy, is remarkable, with 99.86% capacity retention observed over a certain period

Future Directions

Indolo[2,3-b]quinoxalines have many applications in materials science and medicinal chemistry. They are used in various optoelectronic devices and are a common structural motif in numerous biologically active compounds. Therefore, there is a need to prepare more new compounds based on the indolo[2,3-b]quinoxaline skeleton for evaluating their antibiotic and cytotoxic activity.